2,4-Dibromo-6-chloropyridin-3-amine

• IUPAC Name: 2,4-dibromo-6-chloropyridin-3-amine
• InChI: InChI=1S/C5H3Br2ClN2/c6-2-1-3(8)10-5(7)4(2)9/h1H,9H2
• InChI Key: LXCKKZBYYPOUDA-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=C(N=C1Cl)Br)N)Br
• Molecular Formula: C5H3Br2ClN2
• DSSTOX Substance ID: DTXSID70679141
• Molecular Weight: 286.35 g/mol
• CAS RN: 1299607-83-2

Description

“2,4-Dibromo-6-chloropyridin-3-amine” is a chemical compound with the empirical formula C5H3Br2ClN2. It is used as a reactant in the synthesis of kilogram quantities of an akt Kinase inhibitor. It is mainly used as a starting material for the production of many pharmaceutical compounds.

Molecular Structure Analysis

The molecular weight of “2,4-Dibromo-6-chloropyridin-3-amine” is 286.35. The SMILES string representation of the molecule is Nc1c(Br)cc(Cl)nc1Br.

Physical And Chemical Properties Analysis

The physical and chemical properties of “2,4-Dibromo-6-chloropyridin-3-amine” are not fully detailed in the available resources. It is known to be a solid.

Scientific Research Applications

Selective Amination and Catalysis

Selective amination of polyhalopyridines, including derivatives similar to "2,4-Dibromo-6-chloropyridin-3-amine," showcases its utility in producing aminopyridines through catalysis by palladium complexes. This process is significant for synthesizing bioactive molecules, highlighting the compound's role in facilitating chemoselective transformations with high yields (Ji, Li, & Bunnelle, 2003).

Mechanistic Insights in Aminations

The study of aminations of dibromopyridines offers mechanistic insights into the influence of substituents on halogenopyridines' reactions. Understanding these mechanisms is crucial for designing synthetic routes for pharmaceuticals and agrochemicals, demonstrating the compound's relevance in research focused on reaction pathways and product diversity (Streef & Hertog, 2010).

Nucleophilic Substitution Reactions

Examinations into the amination reactions involving halopyridines suggest the potential of "2,4-Dibromo-6-chloropyridin-3-amine" in nucleophilic substitution processes. These studies reveal the compound's capacity to undergo transformations leading to variously substituted pyridines, underpinning its versatility in synthesizing compounds with tailored electronic properties (Pieterse & Hertog, 2010).

Heterocyclic Compound Synthesis

The compound's role extends to the synthesis of heterocyclic compounds through ring transformations, illustrating its application in generating structurally complex and functionally diverse molecules. Such capabilities are essential for developing new materials, ligands, and catalysts, showcasing the breadth of research applications enabled by "2,4-Dibromo-6-chloropyridin-3-amine" (Hertog, Plas, Pieterse, & Streef, 2010).

Fluorescence and Material Science

In material science, derivatives of similar pyridine compounds have been explored for their solid-state fluorescence properties. This suggests potential research avenues for "2,4-Dibromo-6-chloropyridin-3-amine" in developing fluorescent materials and optical devices, highlighting its importance beyond purely chemical synthesis (Ershov, Mikhailov, Bardasov, Ievlev, & Belikov, 2017).

Safety and Hazards

The compound is classified as Acute Tox. 3 Oral, indicating it is toxic if swallowed. Precautionary measures include avoiding breathing dust and contact with skin and eyes.

Future Directions

While specific future directions for “2,4-Dibromo-6-chloropyridin-3-amine” are not mentioned in the available resources, its use as a reactant in the synthesis of an akt Kinase inhibitor suggests potential applications in the development of new pharmaceutical compounds.